Cas no 2228083-62-1 (2-amino-3-methyl-3-(1-methyl-1H-imidazol-2-yl)butanoic acid)

• Product Name: 2-amino-3-methyl-3-(1-methyl-1H-imidazol-2-yl)butanoic acid
• CAS No: 2228083-62-1
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 5758820
• PubChem ID: 165790667
• Update Time: 2025-05-23

2-amino-3-methyl-3-(1-methyl-1H-imidazol-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2228083-62-1
• EN300-1797316
• 2-amino-3-methyl-3-(1-methyl-1H-imidazol-2-yl)butanoic acid

• Inchi： 1S/C9H15N3O2/c1-9(2,6(10)7(13)14)8-11-4-5-12(8)3/h4-6H,10H2,1-3H3,(H,13,14)
• InChI Key： MXHVTRDPGABCCV-UHFFFAOYSA-N
• SMILES： OC(C(C(C)(C)C1=NC=CN1C)N)=O

Computed Properties

• Exact Mass: 197.116426730g/mol
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 81.1Ų

Additional information on 2-amino-3-methyl-3-(1-methyl-1H-imidazol-2-yl)butanoic acid

Comprehensive Overview of 2-amino-3-methyl-3-(1-methyl-1H-imidazol-2-yl)butanoic acid (CAS No. 2228083-62-1)

The compound 2-amino-3-methyl-3-(1-methyl-1H-imidazol-2-yl)butanoic acid (CAS No. 2228083-62-1) is a specialized amino acid derivative that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring an imidazole ring and a branched alkyl chain, makes it a promising candidate for drug development and enzymatic studies. Researchers are particularly interested in its potential applications in neurological disorders, metabolic pathways, and peptide synthesis.

In recent years, the demand for novel amino acid analogs has surged, driven by advancements in precision medicine and biocatalysis. The compound’s imidazole moiety is a key functional group found in many biologically active molecules, such as histidine and purine derivatives. This structural feature enhances its solubility and reactivity, making it a valuable building block for drug discovery and bioconjugation.

One of the most frequently searched questions related to this compound is: "What are the applications of 2-amino-3-methyl-3-(1-methyl-1H-imidazol-2-yl)butanoic acid in drug development?" Studies suggest its potential role in modulating enzyme activity and receptor binding, particularly in targets associated with neurodegenerative diseases. Its ability to mimic natural amino acids while introducing steric and electronic modifications offers a strategic advantage in rational drug design.

Another hot topic is the compound’s synthetic accessibility. Researchers often inquire: "How is 2-amino-3-methyl-3-(1-methyl-1H-imidazol-2-yl)butanoic acid synthesized?" Current methodologies involve multi-step organic reactions, including alkylation, condensation, and protection-deprotection strategies. Optimizing these processes is critical for scaling up production while maintaining high purity and yield.

The compound’s physicochemical properties are also a focal point. With a molecular weight of 211.25 g/mol and a logP value indicative of moderate lipophilicity, it exhibits balanced solubility in both aqueous and organic solvents. This property is essential for its bioavailability and formulation stability, which are critical factors in pharmacokinetic studies.

From an SEO perspective, terms like "imidazole-containing amino acids", "non-proteinogenic amino acids", and "CAS 2228083-62-1 applications" are highly relevant. These keywords align with user queries and reflect the compound’s interdisciplinary significance. Additionally, its potential role in green chemistry and sustainable synthesis resonates with current trends in environmentally friendly research.

In conclusion, 2-amino-3-methyl-3-(1-methyl-1H-imidazol-2-yl)butanoic acid represents a versatile and innovative compound with broad implications in medicinal chemistry and biotechnology. Its structural complexity and functional diversity make it a subject of ongoing investigation, particularly in addressing unmet medical needs and advancing synthetic biology.